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Compound of Interest

Compound Name: 3-Butynoic Acid

Cat. No.: B1194593 Get Quote

Authored for researchers, scientists, and drug development professionals, this in-depth

technical guide provides a thorough overview of the safety, handling, and toxicological profile of

3-butynoic acid (CAS: 2345-51-9). This document synthesizes available Safety Data Sheet

(SDS) information, outlines relevant experimental safety protocols, and visualizes key data and

procedural workflows to ensure safe laboratory practices.

Chemical Identification and Physical Properties
3-Butynoic acid is a terminal acetylenic monocarboxylic acid.[1] Its unique chemical structure

makes it a valuable reagent in various synthetic applications, including in pharmaceutical

development as a building block and as an inhibitor of acyl-CoA dehydrogenase.[2]

Table 1: Physical and Chemical Properties of 3-Butynoic Acid
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Property Value Source(s)

Molecular Formula C4H4O2 [1][2][3]

Molecular Weight 84.07 g/mol [1][3]

Appearance
White to almost white powder

or crystal
[2][4]

Melting Point 70-86 °C [3][4]

Boiling Point 195 °C [2]

Flash Point 83 °C [2]

Solubility
Soluble in water, ethanol, and

ether.
[2]

Vapor Pressure 0.186 mmHg at 25°C [2]

Hazard Identification and GHS Classification
3-Butynoic acid is classified as a hazardous substance. The primary hazards are its acute

toxicity upon oral or dermal exposure and its corrosive effects on skin and eyes.[1][5][6]

Table 2: GHS Hazard Classification for 3-Butynoic Acid

Hazard Class Category Hazard Statement

Acute Toxicity, Oral Category 3 H301: Toxic if swallowed

Acute Toxicity, Dermal Category 3
H311: Toxic in contact with

skin

Skin Corrosion/Irritation Sub-category 1B
H314: Causes severe skin

burns and eye damage

Serious Eye Damage/Eye

Irritation
Category 1

H318: Causes serious eye

damage

Source:[1][5][6]
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Signal Word: Danger[5][6]

Hazard Pictograms:

alt text

alt text

Toxicological Information
While 3-butynoic acid is known to be toxic and corrosive, specific quantitative toxicological

data such as LD50 and skin/eye irritation scores are not readily available in the public domain.

Many safety data sheets explicitly state that the toxicological properties have not been

thoroughly investigated.[5] However, its classification as acutely toxic (Category 3) suggests an

oral LD50 between 50 and 300 mg/kg and a dermal LD50 between 200 and 1000 mg/kg in

animal studies.

Mechanism of Action
3-Butynoic acid has been identified as an inhibitor of acyl-CoA dehydrogenase.[2] This

enzyme plays a crucial role in the beta-oxidation of fatty acids. Inhibition of this enzyme can

disrupt cellular energy metabolism.

Fatty Acid Beta-Oxidation Inhibition by 3-Butynoic Acid

Fatty Acyl-CoA

Acyl-CoA Dehydrogenase

Substrate

Trans-Δ²-Enoyl-CoACatalyzes Further Beta-Oxidation Steps

3-Butynoic Acid Inhibits

Click to download full resolution via product page

Caption: Inhibition of Acyl-CoA Dehydrogenase by 3-Butynoic Acid.

Experimental Protocols for Safety Assessment
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The following sections describe the standardized methodologies, based on OECD guidelines,

that would be employed to determine the toxicological properties of 3-butynoic acid.

Acute Oral Toxicity (Based on OECD Guideline 423)
The acute toxic class method is a stepwise procedure to assess the oral toxicity of a

substance.

Animal Selection: Healthy, young adult rodents (typically female rats) are used.

Dosing: A single dose of 3-butynoic acid is administered orally via gavage to a group of

three animals. The starting dose is selected from a series of fixed dose levels (5, 50, 300,

2000 mg/kg).

Observation: Animals are observed for mortality and clinical signs of toxicity for at least 14

days.

Stepwise Procedure: The outcome of the first group determines the dosing for the next

group. If mortality is observed, the dose for the next group is lowered. If no mortality is

observed, the dose is increased.

Classification: The substance is classified based on the dose levels at which mortality is

observed.

Caption: Workflow for Acute Oral Toxicity Testing (OECD 423).

Dermal and Eye Irritation (Based on OECD Guidelines
404 and 405)
These tests evaluate the potential of a substance to cause skin and eye irritation or corrosion.

Animal Selection: Albino rabbits are typically used for these studies.

Application:

Dermal (OECD 404): A 0.5 g sample of solid 3-butynoic acid is applied to a small patch

of shaved skin for 4 hours.[7]
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Ocular (OECD 405): A small amount of the substance is instilled into the conjunctival sac

of one eye. The other eye serves as a control.[8]

Observation and Scoring: The skin and eyes are examined for signs of erythema, edema,

opacity, and other effects at specific intervals (e.g., 1, 24, 48, and 72 hours) and scored

according to a standardized system (Draize scale).[8]

Reversibility: The reversibility of any observed lesions is assessed for up to 21 days.[9]

Safe Handling and Emergency Procedures
Given its hazardous nature, strict safety protocols must be followed when handling 3-butynoic
acid.

Table 3: Recommended Handling and Personal Protective Equipment (PPE)

Aspect Recommendation Source(s)

Ventilation

Handle in a well-ventilated

area, preferably in a chemical

fume hood.

[5]

Eye Protection
Wear chemical safety goggles

and a face shield.
[5][6]

Hand Protection
Wear suitable chemical-

resistant gloves.
[5][6]

Skin and Body

Wear a lab coat, and consider

additional protective clothing

for larger quantities.

[5][6]

Respiratory

Avoid breathing dust. Use a

respirator if ventilation is

inadequate.

[5][6]

First Aid Measures
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Emergency First Aid for 3-Butynoic Acid Exposure

Inhalation:
Move to fresh air.

If not breathing, give artificial respiration.
Seek immediate medical attention.

Skin Contact:
Immediately remove all contaminated clothing.

Rinse skin with plenty of water/shower for at least 15 minutes.
Seek immediate medical attention.

Eye Contact:
Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to do. Continue rinsing.
Seek immediate medical attention.

Ingestion:
Rinse mouth.

Do NOT induce vomiting.
Seek immediate medical attention.

Click to download full resolution via product page

Caption: First Aid Procedures for 3-Butynoic Acid Exposure.

Storage and Disposal

Storage: Store in a dry, cool, and well-ventilated place in a tightly closed container.[5] It may

be sensitive to air and heat.[4]

Disposal: Dispose of waste in accordance with local, state, and federal regulations. Do not

dispose of with municipal waste.[5]

Conclusion
3-Butynoic acid is a valuable chemical reagent with significant acute toxic and corrosive

hazards. While there is a notable lack of comprehensive quantitative toxicological data, the

available information mandates stringent safety precautions. Researchers and drug

development professionals must adhere to the handling, storage, and emergency procedures

outlined in this guide to mitigate risks. Further investigation into the toxicological properties of

3-butynoic acid is warranted to fill the existing data gaps.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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